Cas no 114657-12-4 (1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene)
114657-12-4 structure
Product Name:1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene
CAS No:114657-12-4
MF:C20H18OS
MW:306.421324253082
CID:2613265
PubChem ID:13897864
Update Time:2025-04-21
1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene
- 1-(Phenoxymethyl)-4-[(phenylsulfanyl)methyl]benzene
- 114657-12-4
- DTXSID30552002
-
- Inchi: 1S/C20H18OS/c1-3-7-19(8-4-1)21-15-17-11-13-18(14-12-17)16-22-20-9-5-2-6-10-20/h1-14H,15-16H2
- InChI Key: MIWJSDVSMFDFOR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CC1C=CC(=CC=1)COC1C=CC=CC=1
Computed Properties
- Exact Mass: 306.10783637Da
- Monoisotopic Mass: 306.10783637Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 34.5Ų
1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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